Cas no 1049972-42-0 (4-(1-aminopropan-2-yl)benzene-1,3-diol)

• Product Name: 4-(1-aminopropan-2-yl)benzene-1,3-diol
• CAS No: 1049972-42-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6044945
• PubChem ID: 3031777
• Update Time: 2024-01-16

4-(1-aminopropan-2-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropan-2-yl)benzene-1,3-diol
• EN300-1737138
• 1049972-42-0

• Inchi： 1S/C9H13NO2/c1-6(5-10)8-3-2-7(11)4-9(8)12/h2-4,6,11-12H,5,10H2,1H3
• InChI Key： RKHWJJXAPVQZAA-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)CN)O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines